Cas no 1226-91-1 (1,5-pentanedione, 3-methyl-1,5-diphenyl-)

• Product Name: 1,5-pentanedione, 3-methyl-1,5-diphenyl-
• CAS No: 1226-91-1
• MF: C₁₈H₁₈O₂
• MW: 266.334325313568
• CID: 896179
• Update Time: 2026-04-29

1,5-pentanedione, 3-methyl-1,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,5-pentanedione, 3-methyl-1,5-diphenyl-
• 3-methyl-1,5-diphenylpentane-1,5-dione

Computed Properties

• Exact Mass: 266.13074

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1,5-pentanedione, 3-methyl-1,5-diphenyl-

Introduction to 1,5-pentanedione, 3-methyl-1,5-diphenyl- (CAS No: 1226-91-1)

The compound 1,5-pentanedione, 3-methyl-1,5-diphenyl-, with the chemical identifier CAS No 1226-91-1, is a fascinating molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This dimeric ketone, characterized by its rigid structure and aromatic substituents, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular formula, C₁₆H₁₄O₂, reflects a complex interplay of functional groups that contribute to its reactivity and potential applications.

At the heart of understanding this compound lies its structural configuration. The presence of two phenyl groups at the 3-position of the pentanedione backbone introduces steric and electronic effects that influence its behavior in various chemical reactions. This arrangement not only enhances its stability but also opens up possibilities for further functionalization, making it a versatile building block in drug discovery and material science.

Recent advancements in computational chemistry have allowed researchers to delve deeper into the mechanistic aspects of 1,5-pentanedione, 3-methyl-1,5-diphenyl-. Molecular modeling studies have revealed that the compound can adopt multiple conformations depending on the environment, which is crucial for understanding its interactions with biological targets. These insights have been instrumental in designing more effective synthetic pathways and predicting its behavior in complex systems.

In the realm of pharmaceutical research, this compound has shown promise as a precursor for developing novel therapeutic agents. Its aromatic structure and ability to undergo selective modifications make it an attractive candidate for creating molecules with specific biological activities. For instance, derivatives of 1,5-pentanedione, 3-methyl-1,5-diphenyl- have been explored for their potential in modulating enzyme activity and interfering with pathogenic processes. Such studies are often supported by high-throughput screening techniques that rapidly assess the compound's interaction with a wide range of biological targets.

The synthesis of 1,5-pentanedione, 3-methyl-1,5-diphenyl- is another area where innovation has been prominent. Researchers have developed efficient catalytic methods that improve yield and purity while reducing environmental impact. These advancements align with the growing emphasis on green chemistry principles, ensuring that the production of this compound is both sustainable and scalable. The use of palladium-based catalysts, for example, has significantly enhanced the efficiency of key reactions involved in its synthesis.

Moreover, the applications of 1,5-pentanedione, 3-methyl-1,5-diphenyl- extend beyond pharmaceuticals into materials science. Its rigid framework and aromaticity make it a suitable candidate for designing polymers with enhanced mechanical properties and thermal stability. These materials could find applications in industries requiring durable and high-performance components. Additionally, the compound's ability to form coordination complexes with metal ions has opened up avenues for developing novel catalysts and sensors.

From a regulatory perspective, ensuring the safe handling and use of 1,5-pentanedione, 3-methyl-1,5-diphenyl- is paramount. While it is not classified as a hazardous or controlled substance under current regulations, proper protocols must be followed to minimize any potential risks associated with its handling. This includes maintaining adequate ventilation in laboratory settings and using personal protective equipment when necessary. Such measures are essential for protecting both researchers and the environment.

The future prospects for 1,5-pentanedione, 3-methyl-1,5-diphenyl- are promising as research continues to uncover new applications and refine synthetic methodologies. Collaborative efforts between academia and industry are likely to drive further innovation in this field. By leveraging cutting-edge technologies such as machine learning and artificial intelligence for drug discovery,1 ,5 -pentanedione ,3 -methyl -1 ,5 -diphenyl - could play a pivotal role in addressing some of today's most pressing medical challenges.